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Compound of Interest

Compound Name: Santolina alcohol

Cat. No.: B12104717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Santolina alcohol is an irregular monoterpene alcohol found in a variety of aromatic plants. As

a component of essential oils, it contributes to the fragrance and potential biological activities of

these botanicals. This document provides a comprehensive overview of the available technical

information regarding Santolina alcohol, including its chemical properties, natural occurrence,

and reported biological activities. It is intended to serve as a resource for researchers and

professionals in drug development and related scientific fields.

Chemical and Physical Properties
Santolina alcohol is a C10 isoprenoid with a unique carbon skeleton that deviates from the

typical head-to-tail linkage of isoprene units. This structural feature places it in the category of

irregular monoterpenes. The primary CAS Registry Number for Santolina alcohol is 21149-19-

9.[1] A specific stereoisomer, (+)-Santolina alcohol, is identified by the CAS Registry Number

35671-15-9.[2]

Below is a summary of its key physicochemical properties.
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Property Value Source

CAS Registry Number 21149-19-9 NIST WebBook[1]

(+)-Santolina alcohol CAS 35671-15-9 The Good Scents Company[2]

Molecular Formula C₁₀H₁₈O PubChem[3]

Molecular Weight 154.25 g/mol PubChem[3]

IUPAC Name
(3S)-3-ethenyl-2,5-

dimethylhex-4-en-2-ol
PubChem[3]

Boiling Point (estimated)
218.00 to 219.00 °C @ 760.00

mm Hg
The Good Scents Company[2]

Flash Point (estimated) 178.00 °F (81.11 °C) The Good Scents Company[2]

logP (o/w) (estimated) 3.080 The Good Scents Company[2]

Solubility (estimated)
Soluble in alcohol; 351.9 mg/L

in water @ 25 °C
The Good Scents Company[2]

Natural Occurrence
Santolina alcohol is a constituent of the essential oils of several plant species, primarily within

the Asteraceae family. The concentration of Santolina alcohol can vary significantly depending

on the plant species, geographical location, and harvesting time.

Plant Species Plant Part
Percentage of
Santolina Alcohol
in Essential Oil

Reference

Artemisia serotina Aerial Parts 34.6% ResearchGate[4]

Achillea ageratum

(from Corsica)
- 10.0% ResearchGate[4]

Biological and Pharmacological Activities
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Direct experimental data on the biological activities of isolated Santolina alcohol is limited in

publicly available literature. The majority of studies report on the activities of essential oils or

plant extracts that contain Santolina alcohol as one of its components. Therefore, the

activities described below are attributed to the complex mixture of the essential oil and not

solely to Santolina alcohol.

Antimicrobial Activity
Essential oils containing Santolina alcohol have demonstrated antimicrobial properties.

Essential Oil
Source

Test Organism MIC (mg/mL) Reference

Artemisia serotina Candida albicans 2 ResearchGate[4]

Artemisia serotina Bacterial species 4-16 ResearchGate[4]

Santolina

rosmarinifolia
Dermatophytes 0.07–0.14 PubMed Central[5]

Santolina

rosmarinifolia
Yeasts 0.14–0.29 PubMed Central[5]

Anti-inflammatory Activity
The anti-inflammatory potential of extracts containing Santolina alcohol has been

investigated.

Extract/Essential
Oil Source

Assay IC₅₀ (mg/mL) Reference

Santolina

rosmarinifolia

Essential Oil

Nitric Oxide (NO)

release in LPS-

stimulated

macrophages

0.52 PubMed Central[5]

Experimental Methodologies
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Detailed experimental protocols for the biological evaluation of pure Santolina alcohol are not

readily available. However, the general methodologies employed in the assessment of

essential oils containing this compound are described below.

Antimicrobial Susceptibility Testing (Micro-well Dilution
Method)
The Minimum Inhibitory Concentration (MIC) of essential oils is often determined using the

micro-well dilution method. This involves preparing a series of two-fold dilutions of the essential

oil in a suitable broth medium within a 96-well microplate. Standardized suspensions of the test

microorganisms (bacteria or fungi) are then added to each well. The plates are incubated under

appropriate conditions, and the MIC is defined as the lowest concentration of the essential oil

that visibly inhibits the growth of the microorganism.

Anti-inflammatory Assay (Nitric Oxide Inhibition in
Macrophages)
The anti-inflammatory activity can be assessed by measuring the inhibition of nitric oxide (NO)

production in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 264.7).

The cells are pre-treated with various concentrations of the test substance (e.g., essential oil)

before being stimulated with LPS to induce an inflammatory response and NO production. The

amount of nitrite, a stable product of NO, in the cell culture supernatant is quantified using the

Griess reagent. The IC₅₀ value, the concentration of the test substance that inhibits NO

production by 50%, is then calculated.

Workflow and Conceptual Diagrams
As specific signaling pathways for Santolina alcohol have not been elucidated in the reviewed

literature, a conceptual workflow for its extraction, identification, and bioactivity screening is

presented below. This diagram illustrates the logical progression from plant source to potential

therapeutic application.
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Caption: Workflow for the extraction, analysis, and biological evaluation of Santolina alcohol.
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Conclusion and Future Directions
Santolina alcohol is a noteworthy irregular monoterpene with a recognized presence in

several plant essential oils. While the biological activities of these oils are promising,

particularly in the antimicrobial and anti-inflammatory domains, there is a significant knowledge

gap concerning the specific contribution and mechanism of action of pure Santolina alcohol.
Future research should prioritize the isolation of Santolina alcohol in sufficient quantities to

enable comprehensive biological screening. Elucidating its specific molecular targets and

signaling pathways will be crucial in determining its potential as a lead compound for drug

development. Furthermore, detailed in vivo studies are necessary to validate the in vitro

findings and to assess the safety and efficacy of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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